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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for studying

the formation of the Rim13-ESCRT complex, a crucial component of the fungal pH-responsive

Rim101 signaling pathway. Understanding the interactions within this complex is vital for

elucidating fungal pathogenesis and identifying potential antifungal drug targets.

Introduction to the Rim13-ESCRT Complex
In fungi such as Saccharomyces cerevisiae, the Rim101 pathway is a key signaling cascade

that allows the cell to adapt to alkaline environmental pH. This pathway culminates in the

proteolytic activation of the transcription factor Rim101 by the calpain-like protease, Rim13.

This activation is not a solitary event but occurs within a larger protein assembly where the

Endosomal Sorting Complexes Required for Transport (ESCRT) machinery plays a pivotal role.

The core of this interaction involves the ESCRT-III subunit Snf7, which acts as a scaffold. Upon

an alkaline stimulus, components of the Rim101 pathway, including Rim13, are recruited to the

plasma membrane or endosomal membranes.[1][2] The Bro1-domain protein, Rim20, is a key

adapter that directly binds to Snf7, and this interaction is thought to be a prerequisite for the

stable association and function of Rim13 within the complex.[1][3] While a direct interaction
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between Rim13 and Snf7 has not been conclusively demonstrated in vitro, genetic and in vivo

data strongly support their co-localization and functional interdependence within a higher-order

complex.[1][3]

This document outlines several key techniques to investigate the formation and dynamics of

the Rim13-ESCRT complex.

Key Protein Interactions in the Rim13-ESCRT
Pathway
The formation of the functional Rim13-ESCRT complex involves a series of protein-protein

interactions. The central hub for this complex is the ESCRT-III component, Snf7.

Rim20-Snf7 Interaction: This is a well-characterized interaction where the Bro1 domain of

Rim20 binds to the C-terminal α6 helix of Snf7.[1][4] This interaction is essential for both the

multivesicular body (MVB) sorting function of the ESCRT pathway and the signaling function

of the Rim101 pathway.

Rim13-Snf7/Rim20 Complex: Rim13's association with the ESCRT machinery is dependent

on both Snf7 and Rim20.[3] It is hypothesized that Rim20 binding to Snf7 creates a stable

platform for the recruitment and/or activation of Rim13.[1]

Upstream ESCRT Components: The recruitment and assembly of the Snf7-containing

ESCRT-III filaments are initiated by upstream ESCRT components, including ESCRT-I and

ESCRT-II, which are in turn recruited by pH-sensing components of the Rim pathway at the

plasma membrane.[2][5]

Data Presentation: Quantitative and Semi-
Quantitative Interaction Analysis
While direct quantitative data for the Rim13-ESCRT interaction is not yet available in the

literature, semi-quantitative and qualitative data from various techniques can be summarized to

understand the complex formation.
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Interacting
Proteins

Technique Result Reference

Rim20 - Snf7 Yeast Two-Hybrid Strong Interaction [5]

Rim20 - Snf7 (α6

helix)
GST Pulldown Direct Interaction [1][4]

Rim13 - Snf7 GST Pulldown
No direct interaction

detected
[1]

Rim13 - Snf7
Co-

immunoprecipitation

Interaction detected in

the presence of

Rim20

[3]

Vps23 (ESCRT-I) -

Vps20 (ESCRT-III)
Yeast Two-Hybrid Interaction Detected [4]

Vps25 (ESCRT-II) -

Vps20 (ESCRT-III)
Yeast Two-Hybrid Interaction Detected [5]

Mandatory Visualization: Signaling Pathway and
Experimental Workflows
Signaling Pathway of Rim13-ESCRT Complex Formation
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Yeast Cell Culture
(e.g., expressing tagged Rim13 or Snf7)

Cell Lysis
(Non-denaturing buffer)

Clarification of Lysate
(Centrifugation)

Incubation with Antibody-coupled Beads
(e.g., anti-HA, anti-GFP)

Washing Steps
(Remove non-specific binders)

Elution of Protein Complex

Analysis by SDS-PAGE and Western Blot
(Detect co-precipitated proteins)

Identification of Interacting Partners

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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